Cas no 875612-20-7 (tert-Butyl (3-methylpent-1-yn-3-yl)carbamate)

• Product Name: tert-Butyl (3-methylpent-1-yn-3-yl)carbamate
• CAS No: 875612-20-7
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 2810288
• PubChem ID: 71405783
• Update Time: 2025-06-13

tert-Butyl (3-methylpent-1-yn-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6213541
• TERT-BUTYL N-(3-METHYLPENT-1-YN-3-YL)CARBAMATE
• tert-Butyl (3-methylpent-1-yn-3-yl)carbamate
• SCHEMBL24312282
• DTXSID90826418
• 875612-20-7

• Inchi： 1S/C11H19NO2/c1-7-11(6,8-2)12-9(13)14-10(3,4)5/h1H,8H2,2-6H3,(H,12,13)
• InChI Key： MHYKZUZIEACGOK-UHFFFAOYSA-N
• SMILES： O(C(NC(C#C)(C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.141578849Da
• Monoisotopic Mass: 197.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-Butyl (3-methylpent-1-yn-3-yl)carbamate

Recent Advances in the Study of tert-Butyl (3-methylpent-1-yn-3-yl)carbamate (CAS: 875612-20-7)

In recent years, tert-Butyl (3-methylpent-1-yn-3-yl)carbamate (CAS: 875612-20-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique carbamate-protected alkyne functionality, has emerged as a versatile intermediate in the synthesis of complex bioactive molecules. The growing interest in this molecule stems from its potential applications in drug discovery, particularly in the development of novel therapeutics targeting various diseases.

The primary objective of recent studies has been to explore the synthetic utility and biological relevance of tert-Butyl (3-methylpent-1-yn-3-yl)carbamate. Researchers have focused on optimizing its synthesis, investigating its reactivity in various chemical transformations, and evaluating its potential as a building block for pharmacologically active compounds. The compound's structural features, including the tert-butyl carbamate group and the terminal alkyne, make it particularly attractive for click chemistry applications and the construction of molecular scaffolds.

Methodologically, recent investigations have employed a combination of synthetic organic chemistry techniques and computational approaches. Advanced spectroscopic methods, including NMR and mass spectrometry, have been crucial in characterizing the compound and its derivatives. Several research groups have reported improved synthetic routes to tert-Butyl (3-methylpent-1-yn-3-yl)carbamate, achieving higher yields and better purity compared to earlier methods. These advancements have facilitated more extensive exploration of the compound's chemical properties and potential applications.

Key findings from recent studies demonstrate the compound's utility in various chemical transformations. Notably, the terminal alkyne functionality has been successfully employed in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the efficient synthesis of triazole-containing compounds with potential biological activity. Additionally, researchers have explored the compound's use in palladium-catalyzed coupling reactions, expanding its synthetic versatility. These developments have opened new avenues for the creation of structurally diverse compound libraries for drug discovery programs.

From a biological perspective, preliminary studies have investigated the potential pharmacological properties of derivatives derived from tert-Butyl (3-methylpent-1-yn-3-yl)carbamate. While the compound itself does not exhibit significant bioactivity, its structural modifications have yielded promising leads in various therapeutic areas. Particularly noteworthy are its applications in the development of kinase inhibitors and antimicrobial agents, where the carbamate-protected alkyne moiety serves as a crucial pharmacophore.

In conclusion, recent research on tert-Butyl (3-methylpent-1-yn-3-yl)carbamate (CAS: 875612-20-7) has significantly advanced our understanding of its chemical properties and potential applications in pharmaceutical research. The compound's versatility as a synthetic intermediate, coupled with its ability to generate bioactive derivatives, positions it as a valuable tool in medicinal chemistry. Future research directions may focus on further exploring its reactivity patterns, developing more efficient synthetic methodologies, and investigating the biological activity of its novel derivatives in greater depth.